Cas no 2138211-06-8 (1-(5-fluoropentyl)-1H-imidazol-4-amine)

• Product Name: 1-(5-fluoropentyl)-1H-imidazol-4-amine
• CAS No: 2138211-06-8
• MF: C₈H₁₄FN₃
• MW: 171.215264797211
• CID: 5834352
• PubChem ID: 165855480
• Update Time: 2025-07-23

1-(5-fluoropentyl)-1H-imidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-fluoropentyl)-1H-imidazol-4-amine
• EN300-1107310
• 2138211-06-8

• Inchi： 1S/C8H14FN3/c9-4-2-1-3-5-12-6-8(10)11-7-12/h6-7H,1-5,10H2
• InChI Key： NLEOSPRNQVEJQO-UHFFFAOYSA-N
• SMILES： FCCCCCN1C=NC(=C1)N

Computed Properties

• Exact Mass: 171.11717562g/mol
• Monoisotopic Mass: 171.11717562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(5-fluoropentyl)-1H-imidazol-4-amine

Introduction to 1-(5-fluoropentyl)-1H-imidazol-4-amine (CAS No. 2138211-06-8)

1-(5-fluoropentyl)-1H-imidazol-4-amine (CAS No. 2138211-06-8) is a fluorinated imidazole derivative that has garnered significant attention in the field of pharmaceutical research and drug development. This compound, characterized by its unique structural motif, exhibits promising biological activities that make it a valuable candidate for further exploration in medicinal chemistry. The presence of a fluorine substituent at the fifth position of the pentyl chain and an amine group at the fourth position of the imidazole ring contributes to its distinct chemical properties and potential therapeutic applications.

The imidazole core is a well-documented scaffold in drug discovery, known for its role in various biological processes and its ability to interact with multiple targets. The fluorine atom, a common pharmacophore in modern medicinal chemistry, enhances the metabolic stability and binding affinity of small molecules. In particular, 1-(5-fluoropentyl)-1H-imidazol-4-amine has been studied for its potential role in modulating enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(5-fluoropentyl)-1H-imidazol-4-amine and biological targets. These studies suggest that the compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in inflammatory and metabolic diseases. The fluoropentyl side chain provides a hydrophobic anchor that enhances membrane permeability, while the amine group allows for further derivatization to improve pharmacokinetic properties.

In vitro studies have demonstrated that 1-(5-fluoropentyl)-1H-imidazol-4-amine can interact with various proteins, including those involved in signal transduction pathways. For instance, preliminary data indicate that this compound may inhibit the activity of Janus kinases (JAKs), which are key mediators of inflammatory responses. The ability to modulate JAK activity makes it a promising candidate for treating autoimmune disorders and chronic inflammation.

Furthermore, the structural flexibility of 1-(5-fluoropentyl)-1H-imidazol-4-amine allows for the synthesis of analogs with tailored biological activities. Researchers have explored derivatives of this compound to optimize its potency and selectivity. For example, modifications at the nitrogen atoms of the imidazole ring have been investigated to enhance binding affinity to specific targets. These efforts align with current trends in drug design, where structure-based optimization is used to develop molecules with improved therapeutic profiles.

The pharmaceutical industry has shown interest in fluorinated imidazoles due to their broad spectrum of biological activities. 1-(5-fluoropentyl)-1H-imidazol-4-amine is no exception, as it combines the favorable properties of fluorinated compounds with the versatility of the imidazole scaffold. Its potential applications extend beyond inflammation and metabolic diseases; it has also been explored as a lead compound for anticancer agents. The ability to interfere with key signaling pathways involved in tumor growth makes this compound an attractive candidate for further preclinical development.

From a synthetic chemistry perspective, 1-(5-fluoropentyl)-1H-imidazol-4-amine exemplifies the importance of fluorine chemistry in modern drug development. The introduction of fluorine at specific positions can significantly alter the pharmacological properties of a molecule. In this case, the fluoropentyl group not only enhances lipophilicity but also influences electronic distribution, which can affect binding interactions with biological targets. Advanced synthetic methodologies have enabled efficient access to this compound, paving the way for rapid exploration of its derivatives.

The growing body of literature on 1-(5-fluoropentyl)-1H-imidazol-4-amine underscores its significance as a pharmacological tool. Researchers are increasingly leveraging this compound as a starting point for structure-based drug design, aiming to develop novel therapeutics with improved efficacy and reduced side effects. As computational methods continue to evolve, virtual screening techniques are being employed to identify new derivatives with enhanced biological activity.

In conclusion, 1-(5-fluoropentyl)-1H-imidazol-4-amine (CAS No. 2138211-06-8) represents a compelling example of how structural modifications can yield compounds with significant therapeutic potential. Its unique combination of chemical features makes it a valuable asset in pharmaceutical research, particularly for targeting inflammatory and metabolic diseases. As further studies uncover its biological activities and synthetic possibilities, this compound is poised to play an important role in the development of next-generation therapeutics.